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Compound of Interest

4-(Methoxymethyl)-2-methyl-1,3-
Compound Name:

thiazole
CAS No.: 478031-96-8
Cat. No.: B2503179

Get Quote

Introduction & Molecule Profile[1][2][3][4]

FEMA 3634 (Sotolon) is a powerful lactone responsible for the characteristic burnt sugar,
maple, and curry aroma found in fenugreek, lovage, and aged sake. It is a high-impact aroma
chemical with an extremely low odor detection threshold (0.02 ppb in water), making it a critical
ingredient in maple, caramel, and savory flavor formulations.
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Property Specification

Chemical Name 4,5-Dimethyl-3-hydroxy-2,5-dihydrofuran-2-one

Common Name Sotolon (Sotolone), Caramel Furanone

CAS Number 28664-35-9

FEMA Number 3634

Molecular Formula CeHsOs3

Molecular Weight 128.13 g/mol

Appearance Pale yellow to golden liquid (or solid at low
temp)

Odor Profile Intense caramel, maple, curry, spicy, burnt sugar

Chemical Pathway Analysis

The industrial synthesis of Sotolon generally follows two distinct streams depending on the
required regulatory status ("Natural" vs. "Synthetic"). This guide focuses on the Chemical
Synthesis (Synthetic) route for standard FEMA 3634 production, which offers the highest
scalability and purity.

Retrosynthetic Strategy

The furanone core is constructed via a Claisen condensation followed by an Aldol-type
cyclization.

e Precursor Assembly: Formation of a keto-ester backbone (Diethyl oxalylpropionate) from
ethyl propionate and diethyl oxalate.

» Ring Closure: Condensation with acetaldehyde to introduce the second methyl group and
close the lactone ring.

o Decarboxylation: Acid-catalyzed removal of the ester moiety to yield the final 3-hydroxy-
2(5H)-furanone structure.
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Reaction Scheme Visualization

The following diagram illustrates the chemical transformation pathway.

Ethyl Propionate NaOEt, EtOH

(C5H1002) Claisen Condensation
Intermediate 1: + Acetaldehyde
/ Diethyl Oxalylpropionate Aldol Condensation HCl (aq)
Diethyl Oxalate \ Decarboxylation
(C6H1004) Intermediate 2: M» FEMA 3634 (Sotolon)

Acetaldehyde / Cyclic Lactone Precursor (C6H803)

(C2H40)

Figure 1: Industrial Chemical Synthesis Route for Sotolon (FEMA 3634)

Click to download full resolution via product page

Figure 1: Step-by-step chemical synthesis route from basic esters to Sotolon.

Industrial Manufacturing Protocol
Phase 1: Synthesis of Diethyl Oxalylpropionate

Objective: Create the activated keto-ester backbone.

Reagents:

Ethyl Propionate (CAS 105-37-3): 1.0 eq

Diethyl Oxalate (CAS 95-92-1): 1.0 eq

Sodium Ethoxide (21% in Ethanol): 1.1 eq

Solvent: Anhydrous Ethanol or Diethyl Ether

Quench: Acetic Acid (33% aq)[1]
Protocol:

e Inertion: Purge a glass-lined reactor with Nitrogen (Nz2) to remove moisture.
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» Base Preparation: Charge Sodium Ethoxide solution into the reactor and cool to 0-5°C.

» Addition: Pre-mix Ethyl Propionate and Diethyl Oxalate. Add this mixture dropwise to the
reactor over 2—3 hours, maintaining internal temperature <10°C. Expertise Note: Slow
addition prevents runaway exotherms and minimizes polymerization side-products.

e Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12 hours. The
mixture will turn into a viscous yellow suspension (sodium salt of the enolate).

e Quench: Cool to 10°C and slowly add dilute Acetic Acid until pH is neutral/slightly acidic (pH
5-6).

o Work-up: Extract the organic layer with Diethyl Ether or Toluene. Wash with brine. Dry over
anhydrous Sodium Sulfate (NazS0a4).[2][3][4]

 Purification: Remove solvent via rotary evaporation. Distill the residue under reduced
pressure (vacuum) to isolate Diethyl Oxalylpropionate (boiling point approx. 114-116°C at 10
mmHg).

Phase 2: Cyclization to Sotolon

Objective: Condensation with acetaldehyde and final decarboxylation.
Reagents:

» Diethyl Oxalylpropionate (from Phase 1): 1.0 eq

o Acetaldehyde (CAS 75-07-0): 1.2 eq

e Hydrochloric Acid (6M): Excess

Protocol:

o Condensation: In a reactor equipped with a reflux condenser (cooled to -10°C to retain
acetaldehyde), dissolve Diethyl Oxalylpropionate in a minimal amount of solvent (e.g.,
Dichloromethane or Ethanol).

o Addition: Add Acetaldehyde slowly at 0°C.
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o Catalysis: Add a catalytic amount of base (e.g., Potassium Carbonate) if using the aldol
route, or proceed directly to acidic conditions if using a one-pot cyclization method. Preferred
Industrial Method: Stir the keto-ester and acetaldehyde at 0-5°C for 4 hours to allow initial
adduct formation.

e Acid Hydrolysis & Decarboxylation: Add 6M HCI to the reaction mixture. Heat the mixture to
reflux (approx. 100°C) for 4—6 hours.

o Mechanism:[5][6][7][8][9][10] The acid hydrolyzes the ethyl esters to carboxylic acids. The
beta-keto acid moiety at position 4 spontaneously decarboxylates (loses CO:2) under heat,
stabilizing the 3-hydroxy-furanone ring.

o Extraction: Cool the mixture to room temperature. Extract with Dichloromethane (DCM) or
Ethyl Acetate (3 x volumes).

e Wash: Wash the organic phase with saturated Sodium Bicarbonate (NaHCO3s) to remove
unreacted acids, then with brine.

o Concentration: Dry over MgSOa4 and concentrate in vacuo.

Purification & Downstream Processing

Crude Sotolon is a potent material that requires careful purification to remove "off-notes" from
side reactions (e.g., polymerization of acetaldehyde).

Vacuum Distillation Protocol:
e Equipment: Short-path distillation unit or wiped-film evaporator.
e Conditions: High vacuum (< 0.5 mmHg).
 Fractionation:
o Foreshots: Discard low boilers (unreacted acetaldehyde, solvent traces).

o Main Cut: Collect fractions boiling at 84—-86°C @ 0.2 mmHg (approximate, varies by
vacuum depth).
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o Residue: Dark brown polymeric residue (discard).

Final Form: The product is often diluted into a carrier (e.g., Propylene Glycol or Triacetin)
immediately after analysis to stabilize it and reduce its overwhelming odor intensity for safe
handling.

Quality Control & Validation

Trustworthiness Check: Every batch must pass the following specifications before release.

Parameter Method Specification

Assay (GC-FID) Internal Std >97.0%

Refractive Index @ 20°C 1.491 - 1.496

Specific Gravity @ 25°C 1.160-1.180

Appearance Visual Pale yellow to amber liquid
Solubility Visual Soluble in water, alcohol, PG

. . ) Required if claiming "Natural"
Isotopic Analysis C13/C12 Ratio o
origin

Process Flow Diagram:
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Reactor 1:
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i

High-Vac Distillation:
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QC Lab:
GC-MS/NMR

Figure 2: Industrial Process Flow for FEMA 3634 Manufacturing

Click to download full resolution via product page

Figure 2: Workflow from raw materials to final QC.
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Safety & Regulatory

o Handling: Sotolon is extremely potent. Double-gloving and working within a fume hood with a
charcoal scrubber is mandatory. Spills can render a facility uninhabitable due to the
persistent curry/maple odor.

e Hazards:

o Ethyl Propionate/Acetaldehyde: Highly Flammable (Flash point < 23°C). Ground all
equipment.

o Sodium Ethoxide:[4] Corrosive, moisture sensitive.

e Regulatory:

[e]

FEMA: 3634

EU Flavis: 10.030

o

JECFA: 243

o

[¢]

Labeling: "Artificial Flavor" (if chemical route used). For "Natural” labeling, the
biotechnological route (oxidative deamination of 4-hydroxy-isoleucine from Fenugreek)
must be used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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